N1-(2,5-dimethylphenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C24H31N3O4S/c1-17-8-11-21(12-9-17)32(30,31)27-15-5-4-6-20(27)13-14-25-23(28)24(29)26-22-16-18(2)7-10-19(22)3/h7-12,16,20H,4-6,13-15H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: AIGNPMPOVCNTQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C24H31N3O4S
• Molecular Weight: 457.6 g/mol

Description

N1-(2,5-dimethylphenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide, also known as DPA-714, is a novel compound that has gained attention in scientific research due to its potential applications in the field of neuroimaging. DPA-714 is a selective ligand for the translocator protein (TSPO), which is highly expressed in activated microglia and has been implicated in various neurological disorders.

Scientific Research Applications

Polymerization Processes

Research by Kobayashi et al. (1999) explored the stereospecific anionic polymerization of N,N-dialkylacrylamides, including derivatives similar in structural complexity to N1-(2,5-dimethylphenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide. This study found that using specific catalysts and conditions leads to polymers with narrow molecular weight distributions and varying degrees of tacticity, highlighting the compound's relevance in synthesizing advanced polymeric materials with precise structural control (Kobayashi et al., 1999).

Catalytic Reactions

Chen et al. (2023) reported that derivatives similar to N1-(2,5-dimethylphenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide, specifically N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide (DMPPO), serve as effective ligands in copper-catalyzed coupling reactions of (hetero)aryl halides with 1-alkynes. This indicates the compound's potential utility in facilitating efficient and diverse synthesis of internal alkynes, contributing to the development of novel materials and chemicals (Chen et al., 2023).

Materials Science

Mamedov et al. (2016) developed a novel synthetic approach that could potentially include structures similar to N1-(2,5-dimethylphenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide for the synthesis of di- and mono-oxalamides. This method highlights the versatility of oxalamide derivatives in constructing complex organic molecules, which could be critical for developing new materials with unique properties (Mamedov et al., 2016).